Cas no 16512-78-0 (1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione structure

16512-78-0 structure

Product Name:1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

CAS No:16512-78-0

MF:C₁₅H₁₀ClNO₃

MW:287.697803020477

CID:5266217

Update Time:2023-03-19

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
- 2H-3,1-Benzoxazine-2,4(1H)-dione, 1-[(4-chlorophenyl)methyl]-
- Inchi： 1S/C15H10ClNO3/c16-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)14(18)20-15(17)19/h1-8H,9H2
- InChI Key： FUUMQIGBAYVFIX-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=C(Cl)C=C2)C2=CC=CC=C2C(=O)OC1=O

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00893781-1g	1-[(4-Chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione	16512-78-0	90%	1g	￥2401.0	2023-04-10
Key Organics Ltd	MS-0565-1MG	1-(4-chlorobenzyl)-2H-3,1-benzoxazine-2,4(1H)-dione	16512-78-0	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	MS-0565-5MG	1-(4-chlorobenzyl)-2H-3,1-benzoxazine-2,4(1H)-dione	16512-78-0	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	MS-0565-10MG	1-(4-chlorobenzyl)-2H-3,1-benzoxazine-2,4(1H)-dione	16512-78-0	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	MS-0565-20MG	1-(4-chlorobenzyl)-2H-3,1-benzoxazine-2,4(1H)-dione	16512-78-0	>90%	20mg	£76.00	2023-04-21
Key Organics Ltd	MS-0565-50MG	1-(4-chlorobenzyl)-2H-3,1-benzoxazine-2,4(1H)-dione	16512-78-0	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	MS-0565-100MG	1-(4-chlorobenzyl)-2H-3,1-benzoxazine-2,4(1H)-dione	16512-78-0	>90%	100mg	£146.00	2025-02-09

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Production Method

Production Method 1

127-19-5

118-48-9

16512-78-0

98326-21-7

1679362-39-0

100-94-7

147611-22-1

82185-41-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylacetamide ; 12 h, 30 °C

Reference

Convenient Novel Method to Access N-Benzylated Isatoic Anhydride: Reaction Behavior of Isatoic Anhydride with 4-Chlorobenzyl Chloride in the Presence of Bases

Verma, Ekta; et al, ACS Omega, 2021, 6(12), 8346-8355

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Raw materials

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Preparation Products

1-[(4-chlorophenyl)methyl]-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

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